Cas no 944515-56-4 (furan-2-yl-(3-methylthiophen-2-yl)methanol)

• Product Name: furan-2-yl-(3-methylthiophen-2-yl)methanol
• CAS No: 944515-56-4
• MF: C₁₀H₁₀O₂S
• MW: 194.250201702118
• MDL: MFCD07775251
• CID: 5233140
• Update Time: 2026-03-08

furan-2-yl-(3-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• furan-2-yl-(3-methylthiophen-2-yl)methanol

• MDL： MFCD07775251
• Inchi： 1S/C10H10O2S/c1-7-4-6-13-10(7)9(11)8-3-2-5-12-8/h2-6,9,11H,1H3
• InChI Key： LKIGLLXWVBJLCE-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(C1SC=CC=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on furan-2-yl-(3-methylthiophen-2-yl)methanol

Introduction to Furan-2-yl-(3-methylthiophen-2-yl)methanol (CAS No. 944515-56-4) in Modern Chemical Research

Furan-2-yl-(3-methylthiophen-2-yl)methanol, identified by the chemical identifier CAS No. 944515-56-4, represents a significant compound in the realm of organic synthesis and pharmaceutical chemistry. This molecule, featuring a unique structural framework composed of a furan ring linked to a 3-methylthiophene moiety via a methanol substituent, has garnered attention due to its potential applications in drug discovery and material science. The interplay of heterocyclic aromatic systems in this compound underscores its relevance in contemporary chemical research, particularly in the development of novel bioactive molecules.

The structural composition of Furan-2-yl-(3-methylthiophen-2-yl)methanol encompasses both furan and thiophene derivatives, which are well-documented for their diverse pharmacological properties. Furan derivatives, characterized by a five-membered oxygen-containing ring, have been extensively studied for their antimicrobial, anti-inflammatory, and antioxidant activities. In contrast, thiophene-based compounds are renowned for their role in medicinal chemistry, often serving as key scaffolds in the design of central nervous system (CNS) drugs, antiviral agents, and cardiovascular therapeutics. The combination of these two heterocyclic systems in Furan-2-yl-(3-methylthiophen-2-yl)methanol suggests a synergistic potential that could enhance its biological efficacy.

Recent advancements in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like Furan-2-yl-(3-methylthiophen-2-yl)methanol. Modern techniques such as transition metal-catalyzed cross-coupling reactions, including palladium-catalyzed Suzuki-Miyaura and Heck couplings, have streamlined the construction of intricate molecular architectures. These methods not only improve yield and selectivity but also allow for the introduction of diverse functional groups, making compounds like this one more accessible for further derivatization and study.

In the context of pharmaceutical research, Furan-2-yl-(3-methylthiophen-2-yl)methanol has been explored as a precursor for more complex pharmacophores. Its structural motifs are reminiscent of natural products and bioactive molecules known to interact with specific biological targets. For instance, derivatives of furan and thiophene have shown promise in inhibiting enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. The methanol substituent provides a handle for further functionalization, allowing chemists to tailor the molecule’s properties for targeted therapeutic applications.

The synthesis and characterization of Furan-2-yl-(3-methylthiophen-2-yl)methanol (CAS No. 944515-56-4) have been reported in several recent studies. Researchers have leveraged computational chemistry tools to predict its electronic properties and reactivity patterns, aiding in the rational design of synthetic routes. Additionally, spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to confirm the structure’s integrity and purity. These analytical methods are crucial for ensuring that the compound meets the stringent requirements for use in scientific investigations.

The potential applications of Furan-2-yl-(3-methylthiophen-2-yl)methanol extend beyond pharmaceuticals into materials science. Heterocyclic compounds like this one often exhibit unique electronic and optical properties, making them valuable candidates for use in organic electronics, photovoltaic devices, and sensors. The ability to modify their molecular structure allows researchers to fine-tune these properties for specific applications. For example, conjugated systems derived from furan and thiophene can be designed to exhibit high charge carrier mobility, which is essential for efficient organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs).

Furthermore, the growing interest in green chemistry has prompted investigations into sustainable synthetic routes for compounds like Furan-2-yl-(3-methylthiophen-2-yl)methanol. Catalytic processes that minimize waste generation and reduce reliance on hazardous reagents are being prioritized. For instance, biocatalytic approaches using enzymes have been explored as an alternative to traditional chemical synthesis methods. These environmentally friendly strategies align with global efforts to promote sustainable practices in chemical manufacturing.

The biological activity of Furan-2-yl-(3-methylthiophen-2-yll)methanol has been preliminarily assessed through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions with biological targets such as enzymes and receptors. While comprehensive pharmacological studies are still under way, initial results suggest that this compound may possess desirable therapeutic properties. Its ability to modulate biological pathways could make it a valuable asset in the development of new treatments for various diseases.

In conclusion,Furan - - - - - - - yl - (3 - methylthiophen - - - - - - - - - )methanol (CAS No .944515 --56--4 ) stands out as a promising compound with diverse applications across multiple scientific disciplines . Its unique structural features , coupled with recent advances in synthetic chemistry , make it an attractive candidate for further exploration . As research continues , we can anticipate new insights into its potential uses , from pharmaceuticals to advanced materials . The ongoing development of innovative methodologies ensures that compounds like this will remain at the forefront of scientific discovery .